Cas no 861960-90-9 (2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-)

• Product Name: 2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
• CAS No: 861960-90-9
• MF: C₁₇H₁₁NO₂S₃
• MW: 357.469740152359
• CID: 1845344
• Update Time: 2024-11-26

2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
• 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-

• Inchi： 1S/C17H11NO2S3/c1-21-17-13(8-18)14(15(23-17)16(19)20)11-4-2-10(3-5-11)12-6-7-22-9-12/h2-7,9H,1H3,(H,19,20)
• InChI Key： DBUVQGJDGWDQPI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(SC)=C(C#N)C=1C1=CC=C(C2C=CSC=2)C=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 525.6±50.0 °C(Predicted)
• pka: 2.99±0.10(Predicted)